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Compound of Interest

Compound Name: Triafamone

Cat. No.: B1683233 Get Quote

An In-depth Technical Guide on the Core Chemical and Physical Properties of Triafamone
Herbicide

Introduction
Triafamone is a sulfonanilide herbicide developed by Bayer CropScience AG for the control of

a wide range of grass and broadleaf weeds in rice and other cereal crops.[1][2][3] Its mode of

action is the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the

biosynthesis of branched-chain amino acids in plants.[1][3][4] This guide provides a detailed

overview of the chemical and physical properties of Triafamone, experimental protocols for

their determination, and a visualization of its mechanism of action.
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Identifier Value

Common Name Triafamone

IUPAC Name

2'-[(4,6-dimethoxy-1,3,5-triazin-2-

yl)carbonyl]-1,1,6'-trifluoro-N-

methylmethanesulfonanilide[1][5]

CAS Registry Number 874195-61-6[1][5]

Molecular Formula C₁₄H₁₃F₃N₄O₅S[1][5]

Molecular Weight 406.34 g/mol [1][2]

Appearance White powder[1][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Triafamone is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/279666161_Triafamone_AE_1887196_a_new_rice_herbicide_for_Asia
http://www.bcpcpesticidecompendium.org/triafamone.html
https://www.researchgate.net/publication/279666161_Triafamone_AE_1887196_a_new_rice_herbicide_for_Asia
http://www.bcpcpesticidecompendium.org/triafamone.html
https://www.researchgate.net/publication/279666161_Triafamone_AE_1887196_a_new_rice_herbicide_for_Asia
http://www.bcpcpesticidecompendium.org/triafamone.html
https://www.researchgate.net/publication/279666161_Triafamone_AE_1887196_a_new_rice_herbicide_for_Asia
https://pubchem.ncbi.nlm.nih.gov/compound/Triafamone
https://www.researchgate.net/publication/279666161_Triafamone_AE_1887196_a_new_rice_herbicide_for_Asia
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20123226571
https://www.benchchem.com/product/b1683233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Temperature (°C) pH

Density 1.53 g/mL Not Specified Not Applicable

Melting Point 105.6 °C Not Applicable Not Applicable

Vapor Pressure 6.4 x 10⁻⁶ Pa 20 Not Applicable

Henry's Law Constant 6.3 x 10⁻⁵ Pa m³/mol 20 Not Applicable

Water Solubility 36 mg/L 20 4

33 mg/L 20 7

34 mg/L 20 9

Octanol-Water

Partition Coefficient

(logPₒw)

1.5 23 4

1.5 23 7

1.6 23 9

pKa -0.19 (Predicted) 25 Not Applicable

Data sourced from references[1][4][6][7].

Mechanism of Action: ALS Inhibition
Triafamone is absorbed by weeds through their foliage and roots.[4][8] It is then translocated

throughout the plant via the xylem and phloem.[4] Triafamone itself is a pro-herbicide and is

converted into its active metabolite within the plant.[1][4] This active metabolite inhibits the

acetolactate synthase (ALS) enzyme, which is a key enzyme in the biosynthetic pathway of the

branched-chain amino acids valine, leucine, and isoleucine.[1][2][3] The inhibition of ALS leads

to a cessation of weed growth, followed by characteristic symptoms such as stunting, necrosis,

and discoloration, ultimately resulting in the death of the weed.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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